Cas no 141505-33-1 (LEVOSIMENDAN)

Levosimendan (simsndan; or-1259) is a calcium sensitizer that acts by binding to cardiac troponin C (ctnc)

LEVOSIMENDAN structure

Product Name:LEVOSIMENDAN

CAS No:141505-33-1

Molecular Formula:C₁₄H₁₂N₆O

Molecular Weight:280.28

MDL:MFCD00867135

CID:64673

PubChem ID:3033825

LEVOSIMENDAN Properties

Names and Identifiers

- Levosimendan
- Propanedinitrile, 2-[2-[4-[(4R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazinylidene]-
- (-)-[[4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]hydrazono]propanedinitrile
- (-)-[4-[(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]hydrazono]propanedinitrile
- (-)-OR-1259
- (R)-(-)-2-[4-(4-methyl-6-oxo-1,4,5,6,-tetrahydropyridazin-3-yl)phenylhydrazono]propanedinitrile
- (R)-(-)-simendan
- (R)-Simendan
- AC1MHWDS
- CHEBI:50567
- Levosimedan
- levosimendanum
- OR1259
- OR-1259
- Simdax
- Simdax (TN)
- 2-[2-[4-[(4R)-1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazinylidene]-propanedinitrile
- R)-((4-(1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono) propanedintrile
- 2-[2-[4-[(4R)-1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazinylidene]propanedinitrile
- Mesoxalonitrile (-)-{p-[(R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl}hydrazone
- OR 1259
- C6T4514L4E
- DSSTox_RID_81620
- DSSTox_CID_26445
- (R)-((4-(1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono) propanedintrile
- Mesoxalonitrile (-)-(p((R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazone
- DSSTox_GSID_46445
- 2-[[4-[(4R)-4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl]phenyl]hydrazinylidene]propanedinitrile
- Levosimendan [INN]
- Mesoxalonit
- Simsndan
- -2-[[4-(1，4，5，6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)19henyl]hydrazono]Propandinitrile
- [[4-[(4R)-1,4,5,6-Terahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazono]propanedinitrile
- Simda
- (R)-2-[[4-(1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL] HYDROZONO]PRO
- Levosimendan [USAN:INN]
- (R)-N-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyl dicyanide
- Tox21_112191_1
- Simsndan;OR-1259
- CCG-213048
- SW219172-1
- LEVOSIMENDAN [MART.]
- ({4-[(4R)-4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl]phenyl}hydrazono)propanedintrile
- SCHEMBL83243
- AM84381
- DB00922
- HMS3884N17
- WHXMKTBCFHIYNQ-SECBINFHSA-N
- CHEMBL2051955
- AB01562970_02
- KUC109648N
- NCGC00263564-01
- BCP07048
- Tox21_113768
- LEVOSIMENDAN [WHO-DD]
- HY-14286
- ((4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono)propanedinitrile
- CAS-141505-33-1
- 1-beta-D-Ribofuranose-1H-1,2,4-triazole-3-methylcarbonate
- EN300-18567987
- NCGC00263564-02
- A807767
- BM164625
- BDBM50469700
- MLS003899227
- NSC 759644
- PROPANEDINITRILE, 2-(2-(4-((4R)-1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL)HYDRAZINYLIDENE)-
- PROPANEDINITRILE, ((4-(1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL)HYDRAZONO)-, (R)-
- Tox21_112191
- 141505-33-1
- 1-cyano-N-{4-[(4R)-4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl]phenyl}methanecarbohydrazonoyl cyanide
- DTXCID7026445
- KSC-210-010
- L0320
- NCGC00253641-01
- AKOS015895214
- (R)-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyl dicyanide
- Levosimendan, >=98% (HPLC)
- UNII-C6T4514L4E
- AB01562970_01
- 2-(2-(4-((4R)-1,4,5,6-TETRAHYDRO-4-METHYL-6-OXO-3-PYRIDAZINYL)PHENYL)HYDRAZINYLIDENE)PROPANEDINITRILE
- N12889
- D04720
- AC-1752
- NSC759644
- SMR002529692
- Levosimendan- Bio-X
- Mesoxalonitrile (p-((R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-pyridazinyl)phenyl)hydrazone
- SR-01000931342
- MFCD00867135
- Simendan, (r)-
- DTXSID9046445
- LEVOSIMENDAN [USAN]
- NSC-759644
- (R)-N-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyldicyanide
- Levosimendan (USAN/INN)
- LEVOSIMENDAN [MI]
- SR-01000931342-2
- MLS006010741
- Mesoxalonitrile (-)-(p((R)-1,4,5,6-tetrahydro-4-methyl-6- oxo-3-pyridazinyl)phenyl)hydrazone
- HMS3264G03
- DS-8918
- Q162541
- 2-[[4-[(4R)-4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl]phenyl]hydrazono]propanedinitrile
- s2446
- Pharmakon1600-01502356
- BRD-K03095347-001-06-1
- BRD-K03095347-001-05-3
- MDL： MFCD00867135
- InChIKey： WHXMKTBCFHIYNQ-SECBINFHSA-N
- Inchi： 1S/C14H12N6O/c1-9-6-13(21)19-20-14(9)10-2-4-11(5-3-10)17-18-12(7-15)8-16/h2-5,9,17H,6H2,1H3,(H,19,21)/t9-/m1/s1
- SMILES： O=C1C([H])([H])[C@@]([H])(C([H])([H])[H])C(C2C([H])=C([H])C(=C([H])C=2[H])N([H])/N=C(\C#N)/C#N)=NN1[H]

Computed Properties

Exact Mass: 280.107259g/mol
Surface Charge: 0
XLogP3: 2.3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 280.107259g/mol
Monoisotopic Mass: 280.107259g/mol
Topological Polar Surface Area: 113Å²
Heavy Atom Count: 21
Complexity: 549
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 9
Surface Charge: 0

Experimental Properties

LogP: 1.19916
PSA: 113.43
Merck: 5471
Refractive Index: 1.673
Boiling Point: No data available
Melting Point: 216-219°C (dec.)
Flash Point: No data available
Solubility: DMSO: ≥20mg/mL
Color/Form: Yellow crystalline powder.
Solubility: Soluble in water.
pka: 6.3(at 25℃)
Specific Rotation: D25 -566° (tetrahydrofurane/methanol)
Optical Activity: [α]/D -500 to -650°, c = 0.5 in THF
Density: 1.33

LEVOSIMENDAN Security Information

Symbol:
RTECS：TY1570210
WGK Germany：3
Safety Instruction： 36/37
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H301+H311+H331-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 20/21/22
Signal Word：Warning
Toxicity：LD50 in male, female mice, male rats (mg/kg): 156, 152, 103 orally; 32, 50, 57 i.v. (Pagel)

LEVOSIMENDAN Customs Data

HS CODE：2933.99.7500

LEVOSIMENDAN Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007L97-25mg	Levosimendan	141505-33-1	98% (HPLC)	25mg	$33.00	2025-02-22
A2B Chem LLC	AD53339-25mg	Levosimendan	141505-33-1	98%(HPLC)	25mg	$17.00	2024-04-20
Aaron	AR007LHJ-50mg	Levosimendan	141505-33-1	98%	50mg	$13.00	2025-01-23
abcr	AB491742-250 mg	Levosimendan, 98%; .	141505-33-1	98%	250mg	€147.40	2023-06-13
Axon Medchem	4046-50mg	Levosimendan	141505-33-1	99%	50mg	€60.00	2025-03-06
Chemenu	CM126683-1g	(R)-N-(4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)phenyl)carbonohydrazonoyl dicyanide	141505-33-1	98%	1g	$224	2021-08-05
ChemScence	CS-2501-100mg	Levosimendan	141505-33-1	99.51%	100mg	$77.0	2022-04-27
DC Chemicals	DCAPI1068-100 mg	Levosimendan	141505-33-1	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-18567987-0.05g		141505-33-1		0.05g	$2755.0	2023-09-18
eNovation Chemicals LLC	D491446-1g	Levosimendan	141505-33-1	98%	1g	$290	2022-06-06